Cas no 106510-41-2 (12,14-Heptacosadiynoicacid)
12,14-Heptacosadiynoicacid structure
Product Name:12,14-Heptacosadiynoicacid
CAS No:106510-41-2
MF:C27H46O2
MW:402.652948856354
CID:127175
PubChem ID:9543610
Update Time:2025-04-18
12,14-Heptacosadiynoicacid Chemical and Physical Properties
Names and Identifiers
-
- 12,14-Heptacosadiynoicacid
- TIMTEC-BB SBB008787
- LMFA01030701
- CHEBI:165450
- 12,14-Heptacosadiynoic acid
- 106510-41-2
- heptacosa-12,14-diynoic acid
- 4,4-diacetylbibenzyl
- DTXSID30429503
- SCHEMBL417746
-
- Inchi: 1S/C27H46O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27(28)29/h2-12,17-26H2,1H3,(H,28,29)
- InChI Key: WFKKPVSAXVSKCE-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCCCC#CC#CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 402.34998
- Monoisotopic Mass: 402.349780706g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 21
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
12,14-Heptacosadiynoicacid Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
106510-41-2 (12,14-Heptacosadiynoicacid) Related Products
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- 178560-65-1(5,7-Docosadiynoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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